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Compound Focus: 2-Aminopyrene

CAS No.: 1732-23-6

Cat. No.: S705137

Understanding 1-Aminopyrene Properties

The core of the solubility challenge lies in the physical properties of 1-aminopyrene. The following table

summarizes key data relevant to its dissolution:

Property Value Source | Conditions

Water Solubility 0.576 mg/L At 25°C [1] [2]

log P (log Kow) 4.166 [3] Indicates high hydrophobicity
pKa 4.32 + 0.30 (Predicted) [1] -

Appearance Yellow to green powder [1] -

These properties clearly indicate that 1-aminopyrene is a highly hydrephobic (lipophilic) compound. Its
very low water solubility means you will need to use organic solvents or specialized techniques for most

experimental preparations [1] [2].

Solubility and Preparation Guidelines
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Based on its chemical properties, here are practical methods for dissolving and handling 1-aminopyrene.

¢ Recommended Solvents: The search results indicate that 1-aminopyrene is slightly soluble in
chloroform and sparingly soluble in methanol [1]. You can use these solvents to first dissolve the
compound and then add this stock solution to your aqueous buffers. Other water-miscible organic
solvents like acetonitrile or dimethyl sulfoxide (DMSO) are also commonly used for such compounds,
though they are not explicitly mentioned in the sources.

¢ Sample Preparation Workflow: The process for creating an aqueous working solution can be

visualized as follows:

1-Aminopyrene Powder

roganic Solvent

Step 1: Use O

Step 2: Dilute with Aqueous Buffer

Click to download full resolution via product page

e Handling and Storage: 1-Aminopyrene should be stored in a dark place, under an inert
atmosphere (e.g., nitrogen or argon), and at room temperature to maintain its stability [1] [4].

Troubleshooting Common Issues
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e Problem: Precipitation in aqueous solution. This occurs when the solution becomes supersaturated

or the organic solvent content is too low.

o Solution: Ensure the final concentration is below the compound's solubility limit in your specific
agueous-organic solvent mixture. You may need to increase the percentage of the organic co-
solvent (e.g., methanol, DMSO) in your final buffer. Gentle warming and sonication can help re-
dissolve precipitated material.

¢ Problem: Unexpectedly low analytical signal (e.g., in HPLC or fluorescence assays).

o Solution: This strongly suggests the compound has precipitated out of solution. Centrifuge the
solution to pellet any precipitate and re-dissolve the pellet in a solvent with a higher organic
content. Re-check your dilution calculations to ensure the stock solution was made correctly.
Note: For HPLC analysis in reversed-phase mode, a highly agueous mobile phase can cause a
hydrophobic compound like 1-aminopyrene to retain too strongly on the column; adjusting the
mobile phase to be more organic can elute the compound [5] [6].

Safety and Compliance

Please note the following safety information:

e Hazard Statements: 1-Aminopyrene is classified as harmful if swallowed (H302) and, based on
supplier information, may be harmful in contact with skin (H312) [2].

¢ Use Restrictions: The product is sold for non-medical purposes, such as industrial applications or
scientific research, and is not for diagnostic or therapeutic use [1] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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